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Compound of Interest

Compound Name: Iron bisglycinate

Cat. No.: B13690851 Get Quote

An In-depth Technical Guide to the Molecular Properties of Iron Bisglycinate

This guide provides a comprehensive overview of the molecular formula, weight, structure, and

synthesis of iron bisglycinate, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Molecular Properties
Iron bisglycinate is an iron-amino acid chelate, a nutraceutical ingredient used as a source of

dietary iron. It is formed by the reaction of one molecule of ferrous iron (Fe²⁺) with two

molecules of the amino acid glycine.[1][2] This chelation process results in a stable complex

where the iron is protected from inhibitors of absorption.[1][3]

Molecular Formula and Weight
The most commonly cited chemical formula for the anhydrous form of ferrous bisglycinate is

C₄H₈FeN₂O₄.[1][2][3][4][5] The corresponding molecular weight is consistently reported as

203.96 g/mol .[1][2][3][4][5][6][7][8]

Some databases may list a formula of C₄H₁₀FeN₂O₄ with a molecular weight of approximately

205.98 g/mol , which likely accounts for the hydrated form or a different ionic state of the

compound.[9] However, the anhydrous form with a molecular weight of ~204 g/mol is the

industry and research standard.[10]

Table 1: Quantitative Data for Ferrous Bisglycinate
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Property Value Source(s)

Chemical Name
Iron(II) bisglycinate; Ferrous

bisglycinate
[3][4]

CAS Number 20150-34-9 [1][3][4][5]

Molecular Formula C₄H₈FeN₂O₄ [1][2][3][4][5]

Molecular Weight 203.96 g/mol [1][2][3][4][5][6][7][8]

Appearance Greenish-brown powder [2][4]

Iron Content Approx. 20% [4]

Chemical Structure
Ferrous bisglycinate is a chelate where the central ferrous iron atom is covalently bonded to

two glycine molecules.[1] The iron atom binds to both the alpha-amino group and the carboxyl

group of each glycine molecule, forming two stable five-membered heterocyclic rings.[1][10]

This structure gives the molecule high stability and protects the iron from interactions within the

gastrointestinal tract, leading to higher bioavailability compared to inorganic iron salts.[1][2]

Some descriptions suggest an octahedral structure where two water molecules are also

coordinated to the central iron atom.[3]
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Figure 1: Chemical structure of Ferrous Bisglycinate.

Experimental Protocols
The synthesis and characterization of iron bisglycinate can be performed through several

established methods.

Synthesis Methodologies
Protocol 1: Synthesis from Ferrous Sulfate[11]

Dissolution: Dissolve 4 grams of ferrous sulfate (containing 20% Fe(II)) in 14.0 g of water

with stirring.

Glycine Addition: Add 2.2 grams of glycine to the solution and continue stirring for 30

minutes.
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Precipitation: Add 1 gram of calcium oxide to the aqueous solution and stir until fully

dissolved.

Formation: The dissolution of calcium oxide leads to the formation of a calcium sulfate

precipitate and approximately 3 grams of ferrous bisglycinate chelate.

Isolation: The product can be isolated from the precipitate through appropriate separation

techniques.

Protocol 2: Synthesis from Ferrous Oxide[12]

Reactant Preparation: Prepare an aqueous solution by reacting one mole of ferrous oxide

with two moles of sodium glycinate. Citric acid is used as a stabilizing agent.

Reaction: The mixture is brought to 55-60°C and allowed to react for 1 hour to form ferrous

bisglycinate.

Drying: The resulting solution is typically spray-dried to obtain the final powdered product.

Protocol 3: Synthesis from Ferrous Carbonate[13]

Reaction Setup: Glycine and ferrous carbonate are used as the primary raw materials.

Optimized Conditions: The reaction is carried out under the following optimized conditions:

pH: 5.5 - 6.0

Glycine to Iron Molar Ratio: 2:1

Reaction Temperature: 80°C

Antioxidant: Added at 10% of the glycine weight.

Yield: This method reportedly produces ferrous glycinate monohydrate with a high chelation

ratio and yield.

Characterization Techniques
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The structural integrity and purity of synthesized iron bisglycinate are confirmed using a suite

of analytical methods.

Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the formation of the chelate

structure by identifying the coordinate covalent bonds between the iron atom and the

functional groups of glycine.[2]

UV-Visible Spectroscopy (UV-Vis): To study the electronic transitions within the molecule and

for quantitative analysis.[11][14]

X-ray Diffraction (XRD) and Crystallography: To determine the crystalline structure and the

spatial arrangement of atoms within the chelate.[11]

X-ray Fluorescence (XRF): To confirm the elemental composition, particularly the iron

content.[11]

Experimental & Logical Workflows
The development and analysis of iron bisglycinate follow a structured workflow from synthesis

to final characterization, ensuring the product meets required specifications for use in research

and pharmaceutical applications.
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Figure 2: Synthesis and Characterization Workflow for Iron Bisglycinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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